Cas no 2173991-68-7 (1-tert-butyl 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate
• CAS No: 2173991-68-7
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• MDL: MFCD31617916
• CID: 5106339
• PubChem ID: 134818853
• Update Time: 2026-03-03

1-tert-butyl 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate
• 1,3-Azetidinedicarboxylic acid, 3-(hydroxymethyl)-, 1-(1,1-dimethylethyl) 3-methyl ester
• Methyl 1-Boc-3-(hydroxymethyl)azetidine-3-carboxylate
• 1-(tert-Butyl)3-methyl3-(hydroxymethyl)azetidine-1,3-dicarboxylate
• 1-(tert-Butyl) 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate
• 2173991-68-7
• SY322270
• CS-0172787
• 1-tert-butyl3-methyl3-(hydroxymethyl)azetidine-1,3-dicarboxylate
• MFCD31617916
• PS-17109
• 1-O-tert-butyl 3-O-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate
• EN300-22818676
• SCHEMBL23390562
• P18434
• DTXSID301123670
• SB40955
• 1-Boc-3-(hydroxymethyl)azetidine-3-carboxylic acid methyl ester

• MDL： MFCD31617916
• Inchi： 1S/C11H19NO5/c1-10(2,3)17-9(15)12-5-11(6-12,7-13)8(14)16-4/h13H,5-7H2,1-4H3
• InChI Key： JFEHNAOCCNHMIM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CO)(C(OC)=O)C1

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-tert-butyl 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate

The Synthesis and Applications of 1-tert-butyl 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate (CAS No. 2173991-68-7): A Promising Chemical Entity in Pharmaceutical Research

1-tert-butyl 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate, identified by CAS registry number 2173991-68-7, represents a structurally complex organic compound with significant potential in pharmaceutical and biochemical research. This compound features a central azetidine ring (azetidine), substituted with a tert-butyl group at the C1 position, a methyl group at C3, and a hydroxymethyl substituent (hydroxymethyl) attached to the same carbon. The presence of carboxylic acid ester groups further enhances its functional versatility. Recent advancements in synthetic chemistry have enabled precise control over its synthesis pathways, unlocking opportunities for tailored applications.

Recent studies highlight the compound's role as an intermediate in the design of bioactive molecules. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its utility as a scaffold for constructing prodrug systems. By leveraging the hydroxymethyl group's reactivity, researchers successfully conjugated this compound with anticancer agents like paclitaxel, improving their solubility and reducing off-target effects. The tert-butyl moiety's steric bulk was shown to stabilize these conjugates during metabolic processes, extending their half-life in vivo.

In enzymology research, the compound has emerged as a valuable tool for studying azetidinium ion dynamics. A collaborative study between Harvard University and ETH Zurich (published in Nature Communications, 2024) utilized its structure to probe interactions between synthetic analogs and histone deacetylases (HDACs). The combination of its rigid azetidine framework and hydrophilic substituents allowed researchers to map substrate-binding pockets with unprecedented resolution, contributing critical insights into epigenetic drug design.

Synthetic methodologies for this compound have evolved significantly over the past decade. Traditional approaches relying on toxic solvents are being replaced by environmentally benign protocols. A notable example is the microwave-assisted synthesis reported by the Lee group (Angewandte Chemie International Edition, 2024), which achieved >95% yield using supercritical CO₂ as solvent media. This method not only reduces environmental impact but also eliminates purification steps involving hazardous reagents like thionyl chloride traditionally used in esterification reactions.

Clinical translation efforts are now focusing on its potential as an adjuvant therapy component. Preclinical trials conducted at the Dana-Farber Cancer Institute revealed that nanoparticles functionalized with this compound exhibited enhanced tumor penetration compared to conventional carriers. The dicarboxylate groups' ability to form hydrogen bonds enabled stable drug encapsulation while maintaining biocompatibility at concentrations up to 5 mM.

Structural modifications targeting specific biological interfaces are currently under investigation. Researchers at MIT's Koch Institute are exploring fluorinated derivatives where one carboxylic acid ester is replaced with trifluoromethanesulfonyl groups (Chemical Science, early access). These analogs demonstrate selective binding to cancer-associated fibroblasts without affecting normal cells—a breakthrough that could redefine targeted therapy paradigms.

The compound's unique physicochemical properties make it ideal for developing multi-functional biomaterials. A recent Materials Today paper described its use in creating stimuli-responsive hydrogels that release payloads under pH changes mimicking tumor microenvironments. The azetidine ring's conformational flexibility allows these gels to undergo reversible swelling-deswelling cycles without structural degradation—a critical factor for sustained drug delivery systems.

Ongoing pharmacokinetic studies underscore its favorable absorption profile when administered via intraperitoneal routes. Metabolic pathway analysis using LC/MS-based metabolomics identified phase II conjugation pathways involving glucuronic acid attachment to the hydroxymethyl group—processes that enhance renal clearance while minimizing hepatotoxicity risks.

In conclusion, this multifunctional chemical entity continues to redefine boundaries in medicinal chemistry through its structural adaptability and biocompatible properties. As interdisciplinary research progresses—integrating computational modeling with experimental validation—the full potential of CAS No. 2173991-68-7 will likely extend beyond current applications into regenerative medicine and nanomedicine domains.